Rebimastat: A Technical Whitepaper on a Broad-Spectrum Matrix Metalloproteinase Inhibitor
Rebimastat: A Technical Whitepaper on a Broad-Spectrum Matrix Metalloproteinase Inhibitor
For Researchers, Scientists, and Drug Development Professionals
Abstract
Rebimastat (BMS-275291) is a second-generation, non-hydroxamate, broad-spectrum inhibitor of matrix metalloproteinases (MMPs) developed for the potential treatment of cancer.[1][2] As a sulfhydryl-based compound, its mechanism of action involves the chelation of the catalytic zinc ion within the active site of various MMPs, thereby inhibiting their enzymatic activity.[1] Preclinical studies demonstrated its potential to inhibit tumor growth, invasion, and angiogenesis.[2] However, clinical development was ultimately halted due to adverse effects and a lack of significant survival benefits in late-stage clinical trials.[2][3] This technical guide provides a comprehensive overview of rebimastat, including its mechanism of action, preclinical and clinical data, and detailed experimental protocols relevant to its evaluation.
Introduction to Rebimastat and Matrix Metalloproteinases
Matrix metalloproteinases are a family of zinc-dependent endopeptidases crucial for the degradation of the extracellular matrix (ECM).[1] This ECM remodeling is integral to physiological processes such as wound healing and tissue development.[1] In the context of oncology, elevated MMP activity is associated with tumor progression, facilitating angiogenesis, invasion, and metastasis.[1] Rebimastat was designed to counteract these processes by broadly inhibiting key MMPs involved in cancer pathology.[1]
Chemical Properties
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IUPAC Name: (2S)-N-[(2S)-3,3-dimethyl-1-(methylamino)-1-oxobutan-2-yl]-4-methyl-2-[[(2S)-2-sulfanyl-4-(3,4,4-trimethyl-2,5-dioxoimidazolidin-1-yl)butanoyl]amino]pentanamide[1]
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Synonyms: BMS-275291[1]
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Chemical Formula: C₂₃H₄₁N₅O₅S[1]
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Molar Mass: 499.67 g·mol⁻¹[1]
Mechanism of Action
Rebimastat functions as a competitive inhibitor of MMPs. Its sulfhydryl group binds to the zinc ion in the catalytic domain of the enzymes, a mechanism distinct from the hydroxamate-based MMP inhibitors.[1] This was intended to provide a "sheddase-sparing" effect, potentially reducing some of the side effects observed with earlier MMP inhibitors.[1] Rebimastat has been shown to inhibit a range of MMPs, including MMP-1, MMP-2, MMP-7, MMP-8, MMP-9, and MMP-14.[1][3]
Preclinical Data
Preclinical evaluation of rebimastat demonstrated its potential as an anti-cancer agent. Key findings from in vivo and in vitro studies are summarized below.
In Vitro MMP Inhibition
Table 1: Inhibitory Profile of Rebimastat
| Matrix Metalloproteinase (MMP) | Inhibition Status |
| MMP-1 | Inhibited[1] |
| MMP-2 | Inhibited[1] |
| MMP-3 | Inhibited[5] |
| MMP-7 | Inhibited[1] |
| MMP-8 | Inhibited[3] |
| MMP-9 | Inhibited[1] |
| MMP-13 | Inhibited[5] |
| MMP-14 | Inhibited[1] |
In Vivo Anti-Angiogenic and Anti-Tumor Activity
Preclinical studies showcased rebimastat's ability to inhibit angiogenesis and tumor progression in a dose-dependent manner.[2] A key model used to demonstrate this was the in vivo Matrigel plug cell migration assay.[2] In this model, rebimastat was shown to reduce the migration of endothelial cells into a subcutaneously implanted Matrigel plug, a proxy for angiogenesis.[4] Furthermore, it demonstrated efficacy in inhibiting tumor metastasis in models such as the B16-BL6 metastatic melanoma cell line.[2]
Clinical Trials and Outcomes
Rebimastat progressed to clinical trials for various cancers, including non-small-cell lung cancer and breast cancer.
Phase I Clinical Trial
A Phase I study in patients with advanced or metastatic cancer established a recommended Phase II dose of 1200 mg/day.[6] At this dose, the mean plasma concentration of rebimastat at trough surpassed the calculated in vitro IC80 for MMP-2 and IC90 for MMP-9.[6] The most common drug-related adverse events were mild to moderate and included joint toxicity (myalgia/arthralgia), rash, fatigue, headache, nausea, and taste change.[6] Notably, dose-limiting joint toxicity, a concern with earlier MMP inhibitors, was not observed.[6]
Table 2: Summary of Phase I Clinical Trial of Rebimastat (BMS-275291)
| Parameter | Finding |
| Patient Population | Advanced or metastatic cancer |
| Dose Escalation | 600 to 2400 mg/day (once daily, oral)[6] |
| Recommended Phase II Dose | 1200 mg/day[6] |
| Pharmacokinetics | Trough plasma concentrations exceeded in vitro IC80 for MMP-2 and IC90 for MMP-9 at the recommended dose.[6] |
| Adverse Events (Drug-Related) | Myalgia/arthralgia, rash, fatigue, headache, nausea, taste change (mild to moderate).[6] |
| Efficacy | No objective tumor responses, but disease stabilization was observed in some patients.[6] |
Phase III Clinical Trial in Non-Small-Cell Lung Cancer
A randomized, placebo-controlled Phase III trial evaluated the efficacy of rebimastat in combination with paclitaxel (B517696) and carboplatin (B1684641) in patients with advanced non-small-cell lung cancer. The study was terminated prematurely due to an interim analysis revealing no survival advantage and increased toxicity in the rebimastat arm.[3]
Table 3: Key Outcomes of the Phase III Clinical Trial in NSCLC
| Outcome | Rebimastat + Chemotherapy | Placebo + Chemotherapy |
| Median Overall Survival | 8.6 months[3] | 9.2 months[3] |
| Median Progression-Free Survival | 4.9 months[3] | 5.3 months[3] |
| Response Rate | 25.8%[3] | 33.7%[3] |
| Significant Adverse Events | Increased flu-like symptoms, rash, hypersensitivity reactions, and febrile neutropenia.[3] |
Experimental Protocols
The following sections detail representative protocols for key assays used in the evaluation of MMP inhibitors like rebimastat.
In Vitro MMP Inhibition Assay: Fluorogenic Substrate Method
This assay is used to determine the in vitro potency of a compound against a specific MMP.
Principle: A fluorogenic peptide substrate, which is a substrate for the target MMP, is used. The peptide contains a fluorescent reporter group and a quencher group. In the intact substrate, the fluorescence is quenched. Upon cleavage by the MMP, the reporter and quencher are separated, resulting in an increase in fluorescence that is proportional to the enzyme's activity.
Materials:
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Recombinant human MMP enzyme (e.g., MMP-9)
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Fluorogenic MMP substrate
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Assay buffer (e.g., 50 mM Tris-HCl, 10 mM CaCl₂, 150 mM NaCl, 0.05% Brij-35, pH 7.5)
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Rebimastat (or other test inhibitor)
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96-well black microplate
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Fluorescence plate reader
Procedure:
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Prepare a stock solution of rebimastat in an appropriate solvent (e.g., DMSO).
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Perform serial dilutions of the rebimastat stock solution in assay buffer to create a range of test concentrations.
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In the 96-well plate, add the recombinant MMP enzyme to each well (except for a no-enzyme control).
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Add the diluted rebimastat solutions to the wells. Include a vehicle control (solvent only).
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Pre-incubate the plate at 37°C for 15-30 minutes to allow the inhibitor to bind to the enzyme.
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Initiate the reaction by adding the fluorogenic MMP substrate to all wells.
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Immediately place the plate in a fluorescence plate reader pre-set to 37°C.
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Monitor the increase in fluorescence over time (e.g., every minute for 30-60 minutes) at the appropriate excitation and emission wavelengths for the substrate.
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Calculate the initial reaction rates (V₀) from the linear portion of the fluorescence versus time curves.
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Plot the percentage of inhibition (relative to the vehicle control) against the logarithm of the rebimastat concentration.
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Determine the IC50 value by fitting the data to a dose-response curve.
In Vivo Angiogenesis Assay: Matrigel Plug Assay
This in vivo assay assesses the effect of a compound on the formation of new blood vessels.
Principle: Matrigel, a basement membrane extract, is mixed with pro-angiogenic factors and injected subcutaneously into mice. The Matrigel forms a solid plug that becomes vascularized by the host's endothelial cells. The extent of this vascularization can be quantified to assess the anti-angiogenic effect of a test compound.
Materials:
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Growth factor-reduced Matrigel
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Pro-angiogenic factors (e.g., bFGF, VEGF)
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Rebimastat (for systemic or local administration)
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Immunodeficient mice (e.g., C57BL/6 or athymic nude mice)
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Anesthetic
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Syringes and needles
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Hemoglobin quantification kit (e.g., Drabkin's reagent)
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Histology equipment and reagents (for immunohistochemistry)
Procedure:
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Thaw Matrigel on ice.
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On ice, mix the liquid Matrigel with pro-angiogenic factors. If testing local delivery, also mix in rebimastat at the desired concentration.
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Anesthetize the mice.
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Subcutaneously inject the Matrigel mixture into the flank of each mouse. The Matrigel will form a solid plug at body temperature.
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If testing systemic delivery, administer rebimastat to the mice daily via the desired route (e.g., oral gavage, intraperitoneal injection).
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After a set period (e.g., 7-14 days), euthanize the mice and excise the Matrigel plugs.
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Quantification Method 1: Hemoglobin Content:
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Homogenize the Matrigel plugs.
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Measure the hemoglobin concentration in the homogenates using a hemoglobin quantification kit. The amount of hemoglobin is proportional to the number of red blood cells, and thus the extent of vascularization.
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Quantification Method 2: Immunohistochemistry:
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Fix the Matrigel plugs in formalin and embed in paraffin.
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Section the plugs and perform immunohistochemical staining for an endothelial cell marker (e.g., CD31).
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Quantify the microvessel density by microscopy.
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Signaling Pathways and Experimental Workflows
Signaling Pathway of MMP-9 in Cancer Progression
MMP-9, a key target of rebimastat, plays a significant role in tumor invasion and metastasis. Its expression is regulated by various signaling pathways, and its activity leads to the degradation of the ECM, release of growth factors, and promotion of angiogenesis.
Caption: Simplified signaling pathway for MMP-9 expression and activity in cancer.
Experimental Workflow for In Vitro MMP Inhibition Assay
The following diagram illustrates the typical workflow for determining the IC50 value of an MMP inhibitor.
References
- 1. A phase I study of oral BMS-275291, a novel nonhydroxamate sheddase-sparing matrix metalloproteinase inhibitor, in patients with advanced or metastatic cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. Rebimastat - Wikipedia [en.wikipedia.org]
- 3. Facebook [cancer.gov]
- 4. aacrjournals.org [aacrjournals.org]
- 5. Matrix Metalloproteinase Inhibitors in Cancer Therapy: Turning Past Failures into Future Successes - PMC [pmc.ncbi.nlm.nih.gov]
- 6. mdpi.com [mdpi.com]
